Cas no 2411255-75-7 (N-(7-chloro-3,4-dihydro-2H-1-benzopyran-3-yl)oxirane-2-carboxamide)

• Product Name: N-(7-chloro-3,4-dihydro-2H-1-benzopyran-3-yl)oxirane-2-carboxamide
• CAS No: 2411255-75-7
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 5963962
• PubChem ID: 165767550
• Update Time: 2025-05-20

N-(7-chloro-3,4-dihydro-2H-1-benzopyran-3-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687614379
• 2411255-75-7
• N-(7-chloro-3,4-dihydro-2H-1-benzopyran-3-yl)oxirane-2-carboxamide
• EN300-7560568

• Inchi： 1S/C12H12ClNO3/c13-8-2-1-7-3-9(5-16-10(7)4-8)14-12(15)11-6-17-11/h1-2,4,9,11H,3,5-6H2,(H,14,15)
• InChI Key： KOFFPCKWVADVPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCC(C2)NC(C1CO1)=O

Computed Properties

• Exact Mass: 253.0505709g/mol
• Monoisotopic Mass: 253.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Additional information on N-(7-chloro-3,4-dihydro-2H-1-benzopyran-3-yl)oxirane-2-carboxamide

N-(7-chloro-3,4-dihydro-2H-1-benzopyran-3-yl)oxirane-2-carboxamide: A Comprehensive Overview

N-(7-chloro-3,4-dihydro-2H-1-benzopyran-3-yl)oxirane-2-carboxamide, also known by its CAS number 2411255-75-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzopyran ring system with an oxirane (epoxide) group and a carboxamide functional group. The presence of the chloro substituent at the 7th position of the benzopyran ring adds to its chemical complexity and reactivity.

The benzopyran moiety in this compound is a fused bicyclic structure consisting of a benzene ring and a dihydro-pyran ring. The dihydro-pyran ring is partially saturated, with two double bonds present in the structure. This arrangement provides the molecule with a rigid framework, which can influence its physical and chemical properties. The oxirane group, on the other hand, is a three-membered cyclic ether with two oxygen atoms, making it highly reactive under certain conditions. The carboxamide group adds to the molecule's polarity and can participate in hydrogen bonding, which is crucial for its potential biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The combination of different functional groups in this molecule makes it a promising candidate for various therapeutic applications. For instance, the chloro substituent can act as an electron-withdrawing group, altering the electronic properties of the molecule and potentially enhancing its bioavailability or pharmacokinetic profile.

One of the key areas of research involving this compound is its potential as an anti-inflammatory agent. The benzopyran ring system is known to exhibit anti-inflammatory properties due to its ability to inhibit cyclooxygenase (COX) enzymes. The addition of the oxirane and carboxamide groups may further enhance these properties by improving the molecule's ability to interact with target enzymes or receptors.

Another area of interest is the compound's role in cancer therapy. Certain derivatives of benzopyrans have been shown to possess anti-cancer properties by inducing apoptosis or inhibiting cell proliferation. The presence of the chloro substituent and other functional groups in this compound could potentially enhance its anti-cancer activity by targeting specific pathways or molecules involved in cancer progression.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The benzopyran ring can be synthesized via cyclization reactions involving appropriate starting materials such as aldehydes or ketones. The oxirane group can be introduced through epoxidation reactions using peracids or other oxidizing agents. Finally, the carboxamide group can be incorporated through amide bond formation using appropriate coupling reagents.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 366 g/mol, and it has a melting point around 180°C. These properties make it suitable for various chemical transformations and applications. Additionally, its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in laboratory settings.

From an environmental perspective, this compound has been studied for its biodegradability and eco-toxicological effects. Initial studies suggest that it undergoes moderate biodegradation under aerobic conditions, which is a positive indicator for its environmental safety profile.

In conclusion, N-(7-chloro-3,4-dihydro-2H-1-benzopyran-3-yl)oxirane-2-carboxamide (CAS No: 2411255-75-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure combines multiple functional groups that contribute to its reactivity and biological activity. As research continues to uncover new applications for this compound, it holds promise for advancing drug discovery and improving human health.